Cas no 7594-56-1 (DL-Alanine, N-(5-nitro-2-pyridinyl)-)

• Product Name: DL-Alanine, N-(5-nitro-2-pyridinyl)-
• CAS No: 7594-56-1
• MF: C₈H₉N₃O₄
• MW: 211.174761533737
• CID: 4175452
• PubChem ID: 3725673
• Update Time: 2025-05-19

DL-Alanine, N-(5-nitro-2-pyridinyl)- Chemical and Physical Properties

Names and Identifiers

• DL-Alanine, N-(5-nitro-2-pyridinyl)-
• 2-[(5-nitropyridin-2-yl)amino]propanoic acid
• AKOS005108265
• 7594-56-1
• MS-2523
• 2-[(5-nitro-2-pyridinyl)amino]propanoic acid
• 2-[(5-nitropyridin-2-yl)amino]propanoicAcid

• Inchi： 1S/C8H9N3O4/c1-5(8(12)13)10-7-3-2-6(4-9-7)11(14)15/h2-5H,1H3,(H,9,10)(H,12,13)/t5-/m0/s1
• InChI Key： ZQASKPADHUTSCC-YFKPBYRVSA-N
• SMILES： C(O)(=O)[C@H](C)NC1=NC=C([N+]([O-])=O)C=C1

Computed Properties

• Exact Mass: 211.05930578Da
• Monoisotopic Mass: 211.05930578Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 253
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1
• Topological Polar Surface Area: 108Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives

Additional information on DL-Alanine, N-(5-nitro-2-pyridinyl)-

DL-Alanine, N-(5-nitro-2-pyridinyl)- (CAS No. 7594-56-1): A Comprehensive Overview

DL-Alanine, N-(5-nitro-2-pyridinyl)-, also known by its CAS registry number 7594-56-1, is a chemical compound that has garnered significant attention in the fields of organic chemistry and pharmacology. This compound is a derivative of alanine, a naturally occurring amino acid, with a unique substitution at the nitrogen atom. The substituent, 5-nitro-2-pyridinyl, introduces distinct electronic and steric properties, making this compound a valuable molecule for various applications.

The structure of DL-Alanine, N-(5-nitro-2-pyridinyl)- consists of an alanine backbone with a pyridine ring attached to the nitrogen atom. The pyridine ring is substituted with a nitro group at the 5-position, which imparts strong electron-withdrawing effects. This modification significantly influences the compound's chemical reactivity and biological activity. The molecule's chirality is preserved due to the presence of the DL configuration, which refers to the equal mixture of dextrorotatory and levorotatory enantiomers.

Recent studies have highlighted the potential of DL-Alanine, N-(5-nitro-2-pyridinyl)- as a promising candidate in drug discovery. Its unique structure allows it to interact with various biological targets, including enzymes and receptors. For instance, research has shown that this compound exhibits inhibitory activity against certain proteases, making it a potential lead for anti-inflammatory and antiviral therapies.

In terms of synthesis, DL-Alanine, N-(5-nitro-2-pyridinyl)- can be prepared through a variety of methods. One common approach involves the nucleophilic substitution of an appropriate pyridine derivative with alanine in the presence of coupling agents. The reaction conditions are optimized to ensure high yields and stereochemical integrity. Advanced techniques such as microwave-assisted synthesis have also been explored to enhance reaction efficiency.

The physicochemical properties of DL-Alanine, N-(5-nitro-2-pyridinyl)- are well-documented. It has a molecular weight of approximately 181.18 g/mol and a melting point around 200°C. The compound is sparingly soluble in water but dissolves readily in organic solvents such as dichloromethane and acetonitrile. These properties make it suitable for various analytical techniques, including high-performance liquid chromatography (HPLC) and mass spectrometry.

From an applications perspective, DL-Alanine, N-(5-nitro-2-pyridinyl)- has been investigated for its role in peptide synthesis and as a building block for more complex molecules. Its ability to form stable amide bonds makes it an ideal component in constructing bioactive peptides. Additionally, its nitro-substituted pyridine moiety confers potential antioxidant and anti-inflammatory properties, which are being explored in preclinical studies.

In conclusion, DL-Alanine, N-(5-nitro-2-pyridinyl)- (CAS No. 7594-56-1) is a versatile compound with significant potential in pharmaceutical research and development. Its unique structure and favorable physicochemical properties make it a valuable tool for scientists working on novel therapeutic agents. As research continues to uncover its full spectrum of biological activities, this compound is poised to play an increasingly important role in the advancement of medicine.